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Compound of Interest

Compound Name: P053

Cat. No.: B8075459 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

The U.S. Environmental Protection Agency (EPA) designates the hazardous waste code P053
for Vinyl acetate (CAS Number: 108-05-4). As an acutely hazardous waste, stringent

procedures must be followed for its handling and disposal to ensure the safety of laboratory

personnel and to maintain environmental compliance. Vinyl acetate is a highly flammable liquid

and vapor, harmful if inhaled, and is suspected of causing cancer.[1][2][3] Adherence to the

following guidelines is critical for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Protocols
Before handling Vinyl acetate, it is imperative to be familiar with its associated hazards and the

necessary safety precautions.

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye/Face Protection: Use safety glasses or goggles and a face shield.[1][3]

Clothing: Wear protective clothing to prevent skin contact.[1][3]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[3][4]
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Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in

handling areas.[1][3]

Use only non-sparking tools to prevent ignition.[1][3]

Take precautionary measures against static discharge.[1][3]

All equipment containing the material should be grounded.[4]

Handle only in a well-ventilated area, preferably in a laboratory hood.[2][3]

Store in a cool, well-ventilated, and locked-up place.[1][2]

Keep containers tightly closed.[3][4]

Quantitative Data for Vinyl Acetate
The following table summarizes key quantitative data for Vinyl acetate, essential for safe

handling and emergency planning.
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Property Value Citations

CAS Number 108-05-4 [4]

Molecular Weight 86.09 g/mole [4]

Boiling Point 72.2°C (162°F) [4]

Melting Point -93.2°C (-135.8°F) [4]

Flash Point -7.8°C (18°F) (Closed Cup) [4]

Auto-Ignition Temp. 402°C (755.6°F) [4]

Flammable Limits Lower: 2.6% / Upper: 13.4% [4]

Specific Gravity 0.9317 (Water = 1) [4]

Vapor Density 3 (Air = 1) [4]

Oral LD50 (Rat) 2920 mg/kg [4]

Dermal LD50 (Rabbit) 2335 mg/kg [4]

Inhalation LC50 (Rat) 2828.4 ppm (4 hours) [4]

Step-by-Step Disposal Procedures
The disposal of P053 waste must be conducted in strict accordance with local, state, and

federal regulations. The following steps provide a general guideline for the proper disposal of

Vinyl acetate.

1. Waste Identification and Segregation:

All waste containing Vinyl acetate must be identified and labeled as "Hazardous Waste" with

the EPA code P053.

Segregate P053 waste from other waste streams to prevent accidental mixing and reactions.

2. Containerization:
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Use a dedicated, properly labeled, and sealed container for the collection of Vinyl acetate

waste.

The container must be compatible with Vinyl acetate and in good condition to prevent leaks

or spills.

3. Spill Management:

In the event of a spill, immediately evacuate the area and remove all ignition sources.

Do not touch the spilled material.[3]

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with a non-combustible absorbent material (e.g., sand,

earth) and place it in a sealed container for disposal.

For large spills, contain the spill and contact your institution's environmental health and

safety (EHS) department or a licensed hazardous waste disposal company.

4. Final Disposal:

Vinyl acetate waste must not be disposed of down the drain or in regular trash.

Disposal must be managed by a licensed hazardous waste disposal company.

The primary method of disposal for flammable liquids like Vinyl acetate is typically high-

temperature incineration at a permitted hazardous waste facility.[5]

Maintain detailed records of all hazardous waste generated and disposed of, in accordance

with regulatory requirements.

P053 (Vinyl Acetate) Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of P053 (Vinyl

acetate) waste.
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Caption: Logical workflow for the safe disposal of P053 (Vinyl acetate) waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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